1-[(Oxan-4-yl)methoxy]isoquinoline
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Overview
Description
1-[(Oxan-4-yl)methoxy]isoquinoline is a useful research compound. Its molecular formula is C15H17NO2 and its molecular weight is 243.306. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Quantum Entanglement and Medical Diagnostics A study demonstrates the use of a molecule closely related to “1-[(Oxan-4-yl)methoxy]isoquinoline” in exploring quantum entanglement dynamics for diagnosing human cancer cells, tissues, and tumors. This research highlights the potential of nano molecules in medical diagnostics through non-linear interactions and two-photon transitions (H. Alireza et al., 2019).
Bio-reductive Pro-drug Systems Research on similar isoquinoline compounds focuses on their application as bioreductively activated pro-drug systems. These systems aim at the targeted release of therapeutic agents within hypoxic solid tumors, demonstrating a novel approach to cancer treatment (J. Berry et al., 1997).
Fluorescence Labeling in Biomedical Analysis The fluorescent properties of certain isoquinoline derivatives, including those with methoxy groups, offer valuable applications in biomedical analysis. Their strong fluorescence across a wide pH range makes them suitable as labeling reagents in various analytical procedures (Junzo Hirano et al., 2004).
Synthetic Chemistry and Heterocyclization In synthetic chemistry, derivatives of “this compound” are used to facilitate spiro heterocyclization reactions. These reactions are crucial for creating complex molecules with potential pharmacological activities (Yu. N. Bannikova et al., 2005).
Photoluminescence for Optical Materials Isoquinoline compounds, particularly those modified with hydroxyquinoline-carboxylate ligands, have been utilized in the synthesis of novel lanthanide-organic coordination polymers. These compounds exhibit photoluminescence properties, making them suitable for the development of new optical materials (Yanli Gai et al., 2012).
Antimicrobial and Cytotoxic Activities Isoquinoline alkaloids from natural sources have shown significant antimicrobial and cytotoxic activities. These compounds offer a promising avenue for developing new therapeutic agents against various microbial infections and cancer (Wei Zhang et al., 2012).
Mechanism of Action
Target of Action
It is known that isoquinolines, a family of compounds to which this compound belongs, are often involved in interactions with various proteins and enzymes in the body .
Mode of Action
Isoquinolines typically interact with their targets through non-covalent interactions such as hydrogen bonding, aromatic stacking, and electrostatic interactions . These interactions can lead to changes in the conformation or activity of the target molecules.
Biochemical Pathways
Isoquinolines are known to be involved in a wide range of biological processes, and the exact pathways affected would likely depend on the specific targets of this compound .
Result of Action
Given its structural similarity to other isoquinolines, it may have a range of potential effects depending on its specific targets and the biochemical pathways it affects .
Properties
IUPAC Name |
1-(oxan-4-ylmethoxy)isoquinoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2/c1-2-4-14-13(3-1)5-8-16-15(14)18-11-12-6-9-17-10-7-12/h1-5,8,12H,6-7,9-11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGXNAACVJPISMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1COC2=NC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.